4-{[(Tert-butoxy)carbonyl]amino}-2-(pyren-1-yloxy)butanoic acid

• IUPAC Name: 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-pyren-1-yloxybutanoic acid
• InChI: InChI=1S/C25H25NO5/c1-25(2,3)31-24(29)26-14-13-20(23(27)28)30-19-12-10-17-8-7-15-5-4-6-16-9-11-18(19)22(17)21(15)16/h4-12,20H,13-14H2,1-3H3,(H,26,29)(H,27,28)
• InChI Key: VLTUPAQKACWCIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(C(=O)O)OC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
• Molecular Formula: C25H25NO5
• Molecular Weight: 419.5 g/mol

Description

“4-{[(Tert-butoxy)carbonyl]amino}-2-(pyren-1-yloxy)butanoic acid” is a chemical compound. The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The synthesis of this compound involves the addition of the Boc group to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. This can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The molecular structure of this compound includes a tert-butoxycarbonyl (Boc) group attached to an amino group, which is part of a butanoic acid structure. Additionally, a pyren-1-yloxy group is attached to the second carbon of the butanoic acid structure.

Chemical Reactions Analysis

The Boc group in the compound can be removed in amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.